54-16-0

5-Hydroxyindole-3-acetic acid

In Stock

• CAS RN:
• 54-16-0

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c12-7-1-2-9-8(4-7)6(5-11-9)3-10(13)14/h1-2,4-5,11-12H,3H2,(H,13,14)

• InChIKey:
• DUUGKQCEGZLZNO-UHFFFAOYSA-N

• 5-hydroxy Indole-3-acetic acid (5-HIAA) is the primary metabolite of serotonin (5-HT; ). It is formed when 5-HT is metabolized by monamine oxidase and aldehyde dehydrogenase in the liver. 5-HIAA is excreted in urine and has been used as a biomarker for detection of neuroendocrine tumors and an internal standard for the quantification of serotonin metabolism in rat brain using mass spectrometry. 5-HIAA has also been associated with autism, insomnia, and chronic migraine.
  5-Hydroxyindoleacetic acid, also known as 5-hiaa or 5-hydroxyindole-3-acetate, belongs to the class of organic compounds known as indole-3-acetic acid derivatives. Indole-3-acetic acid derivatives are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole. 5-Hydroxyindoleacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (ba...

2-Fluoro-5-nitroanisole

In Stock

• CAS RN:
• 454-16-0

• Formula:
• C7H6FNO3

• InChI:
• InChI=1S/C7H6FNO3/c1-12-7-4-5(9(10)11)2-3-6(7)8/h2-4H,1H3

• InChIKey:
• AZNKKZHZGDZSIF-UHFFFAOYSA-N

• 2-Fluoro-5-nitroanisole is a useful research compound. Its molecular formula is C7H6FNO3 and its molecular weight is 171.13 g/mol. The purity is usually 95%.

Dipotassium 9-oxofluorene-2,7-disulfonate

Usually In Stock

• CAS RN:
• 13354-16-0

• Formula:
• C13H6K2O7S2

• InChI:
• InChI=1S/C13H8O7S2.2K/c14-13-11-5-7(21(15,16)17)1-3-9(11)10-4-2-8(6-12(10)13)22(18,19)20;;/h1-6H,(H,15,16,17)(H,18,19,20);;/q;2*+1/p-2

• InChIKey:
• YTGCGUYEVMHLDO-UHFFFAOYSA-L

• Dipotassium 9-oxofluorene-2,7-disulfonate is a useful research compound. Its molecular formula is C13H6K2O7S2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.

Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898754-16-0

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-10-3-4-11(2)13(9-10)7-8-14(15)12-5-6-12/h3-4,9,12H,5-8H2,1-2H3

• InChIKey:
• KIDLITUPKUCMGN-UHFFFAOYSA-N

• Cyclopropyl 2-(2,5-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

(2,4-Dichlorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

In Stock

• CAS RN:
• 903254-16-0

• Formula:
• C21H22Cl2N2O4S

• InChI:
• InChI=1S/C21H22Cl2N2O4S/c1-15-2-5-17(6-3-15)30(27,28)25-12-13-29-21(25)8-10-24(11-9-21)20(26)18-7-4-16(22)14-19(18)23/h2-7,14H,8-13H2,1H3

• InChIKey:
• QUQWRDHXMUZUNC-UHFFFAOYSA-N

• (2,4-Dichlorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone is a useful research compound. Its molecular formula is C21H22Cl2N2O4S and its molecular weight is 469.4 g/mol. The purity is usually 95%.

(1-(Methylsulfonyl)piperidin-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

In Stock

• CAS RN:
• 1328954-16-0

• Formula:
• C15H26N2O5S

• InChI:
• InChI=1S/C15H26N2O5S/c1-23(19,20)17-7-3-13(4-8-17)14(18)16-9-5-15(6-10-16)21-11-2-12-22-15/h13H,2-12H2,1H3

• InChIKey:
• HELQUGRICKNVNB-UHFFFAOYSA-N

• (1-(Methylsulfonyl)piperidin-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a useful research compound. Its molecular formula is C15H26N2O5S and its molecular weight is 346.44. The purity is usually 95%.

(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(furan-2-yl)methanone

In Stock

• CAS RN:
• 1705554-16-0

• Formula:
• C19H18FN3O3

• InChI:
• InChI=1S/C19H18FN3O3/c20-15-7-2-1-6-14(15)18-21-17(26-22-18)11-13-5-3-9-23(12-13)19(24)16-8-4-10-25-16/h1-2,4,6-8,10,13H,3,5,9,11-12H2

• InChIKey:
• WWNLVPCFZDEWNN-UHFFFAOYSA-N

• (3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C19H18FN3O3 and its molecular weight is 355.369. The purity is usually 95%.